Cas no 2580249-56-3 (Tert-butyl 3-cyano-3-(sulfamoylmethyl)pyrrolidine-1-carboxylate)

Tert-butyl 3-cyano-3-(sulfamoylmethyl)pyrrolidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for the preparation of pharmacologically active compounds. Its structure features a pyrrolidine core with a cyano group and a sulfamoylmethyl substituent, offering multiple sites for further functionalization. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions. This compound is useful in medicinal chemistry for the development of sulfonamide-based inhibitors and other bioactive molecules. Its well-defined reactivity and compatibility with various synthetic conditions make it a practical choice for researchers working on heterocyclic and peptidomimetic systems.
Tert-butyl 3-cyano-3-(sulfamoylmethyl)pyrrolidine-1-carboxylate structure
2580249-56-3 structure
Product Name:Tert-butyl 3-cyano-3-(sulfamoylmethyl)pyrrolidine-1-carboxylate
CAS No:2580249-56-3
MF:C11H19N3O4S
MW:289.351261377335
CID:5661472
PubChem ID:165886719
Update Time:2025-06-08

Tert-butyl 3-cyano-3-(sulfamoylmethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2580249-56-3
    • EN300-27734058
    • tert-butyl 3-cyano-3-(sulfamoylmethyl)pyrrolidine-1-carboxylate
    • Tert-butyl 3-cyano-3-(sulfamoylmethyl)pyrrolidine-1-carboxylate
    • Inchi: 1S/C11H19N3O4S/c1-10(2,3)18-9(15)14-5-4-11(6-12,7-14)8-19(13,16)17/h4-5,7-8H2,1-3H3,(H2,13,16,17)
    • InChI Key: HQQGEYUVDLNQBB-UHFFFAOYSA-N
    • SMILES: S(CC1(C#N)CN(C(=O)OC(C)(C)C)CC1)(N)(=O)=O

Computed Properties

  • Exact Mass: 289.10962727g/mol
  • Monoisotopic Mass: 289.10962727g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 508
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 122Ų

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Additional information on Tert-butyl 3-cyano-3-(sulfamoylmethyl)pyrrolidine-1-carboxylate

Research Brief on Tert-butyl 3-cyano-3-(sulfamoylmethyl)pyrrolidine-1-carboxylate (CAS: 2580249-56-3)

The compound Tert-butyl 3-cyano-3-(sulfamoylmethyl)pyrrolidine-1-carboxylate (CAS: 2580249-56-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of Tert-butyl 3-cyano-3-(sulfamoylmethyl)pyrrolidine-1-carboxylate as a key intermediate in the synthesis of novel sulfonamide-containing compounds. Sulfonamides are known for their broad pharmacological activities, including antibacterial, antiviral, and anticancer properties. The unique structural features of this compound, such as the cyano and sulfamoyl groups, make it a versatile building block for the development of new bioactive molecules.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of Tert-butyl 3-cyano-3-(sulfamoylmethyl)pyrrolidine-1-carboxylate via a multi-step reaction sequence involving the introduction of the sulfamoyl moiety to a pyrrolidine scaffold. The compound was characterized using advanced spectroscopic techniques, including NMR and mass spectrometry, confirming its high purity and structural integrity.

Further investigations into the biological activity of derivatives derived from this compound have shown promising results. For instance, a series of sulfonamide-based inhibitors targeting carbonic anhydrase enzymes were developed using Tert-butyl 3-cyano-3-(sulfamoylmethyl)pyrrolidine-1-carboxylate as a precursor. These inhibitors exhibited potent activity against tumor-associated carbonic anhydrase isoforms, suggesting their potential use in cancer therapy.

Another area of interest is the application of this compound in the design of protease inhibitors. Recent preclinical studies have reported that derivatives of Tert-butyl 3-cyano-3-(sulfamoylmethyl)pyrrolidine-1-carboxylate can effectively inhibit certain viral proteases, opening new avenues for the treatment of viral infections. The compound's ability to modulate enzyme activity underscores its importance in medicinal chemistry.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Researchers are currently exploring various structural modifications to enhance bioavailability and reduce off-target effects. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these efforts.

In conclusion, Tert-butyl 3-cyano-3-(sulfamoylmethyl)pyrrolidine-1-carboxylate (CAS: 2580249-56-3) represents a valuable chemical entity with significant potential in drug discovery. Its versatility as a synthetic intermediate and its demonstrated biological activities make it a compound of great interest for future research. Continued exploration of its applications and optimization of its derivatives will likely yield novel therapeutic agents in the coming years.

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